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Compound of Interest

Compound Name: 2-(2-Oxoethyl)benzoic acid

Cat. No.: B15449801

An In-depth Technical Guide to the Molecular Weight of 2-(2-Oxoethyl)benzoic Acid

This guide provides a comprehensive overview of the molecular weight of 2-(2-
oxoethyl)benzoic acid, including its calculation, physicochemical properties, and experimental
determination. It is intended for researchers, scientists, and professionals in the field of drug
development.

Physicochemical Properties

The key physicochemical properties of 2-(2-oxoethyl)benzoic acid are summarized in the
table below. These properties are crucial for understanding the compound's behavior in various
experimental and physiological settings.
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Property Value Source
Molecular Formula CoHsOs3 PubChem[1]
Molecular Weight 164.16 g/mol PubChem[1]
IUPAC Name 2-(2-oxoethyl)benzoic acid PubChem[1]
CAS Number 62499-91-6 PubChem[1]
Exact Mass 164.047344113 Da PubChem[1]
Topological Polar Surface Area  54.4 A2 PubChem[1]
Melting Point Not available

Boiling Point Not available

Density Not available

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The molecular formula for 2-(2-oxoethyl)benzoic acid is CoHsOs. The calculation of its

molecular weight is detailed below.

Element Symbol

Count

Atomic Weight

Total Weight (

(g/mol) g/mol )
Carbon C 9 108.099
Hydrogen H 8 8.064
Oxygen O 3 47.997
Total 164.160

The following diagram illustrates the hierarchical relationship from elements to the final

molecular weight.
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Elemental contribution to molecular weight.

Experimental Determination of Molecular Weight
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The molecular weight of an organic compound such as 2-(2-oxoethyl)benzoic acid can be
experimentally determined using several methods. Mass spectrometry is one of the most
common and accurate techniques.

Mass Spectrometry Protocol

Objective: To determine the molecular weight of 2-(2-oxoethyl)benzoic acid using mass
spectrometry.

Materials:
e 2-(2-oxoethyl)benzoic acid sample
e A suitable solvent (e.g., methanol, acetonitrile)

e Mass spectrometer (e.g., electrospray ionization (ESI) or matrix-assisted laser
desorption/ionization (MALDI))

Procedure:

Sample Preparation: A dilute solution of the 2-(2-oxoethyl)benzoic acid sample is prepared
in a suitable volatile solvent.

 lonization: The sample solution is introduced into the ion source of the mass spectrometer. In
ESI, a high voltage is applied to the liquid to create an aerosol of charged droplets.

o Mass Analysis: The generated ions are directed into the mass analyzer. The analyzer
separates the ions based on their mass-to-charge ratio (m/z).

o Detection: The separated ions are detected, and a mass spectrum is generated, which plots
ion intensity versus m/z.

o Data Interpretation: The peak corresponding to the molecular ion (M+) or a
protonated/adducted molecule (e.g., [M+H]+, [M+Na]+) is identified. The molecular weight is
determined from the m/z value of this peak.

The general workflow for this experimental determination is depicted in the following diagram.
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Workflow for molecular weight determination.

Synthesis

While a detailed synthesis protocol is beyond the scope of this guide, it is noteworthy that a
method for the synthesis of 2-(2-oxoethyl)benzoic acid has been reported in the Journal of
the American Chemical Society[2]. Accessing this publication can provide detailed experimental
procedures for its preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15449801?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Oxoethyl_benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Oxoethyl_benzoic-acid
https://www.chemsynthesis.com/base/chemical-structure-7184.html
https://www.benchchem.com/product/b15449801#2-2-oxoethyl-benzoic-acid-molecular-weight
https://www.benchchem.com/product/b15449801#2-2-oxoethyl-benzoic-acid-molecular-weight
https://www.benchchem.com/product/b15449801#2-2-oxoethyl-benzoic-acid-molecular-weight
https://www.benchchem.com/product/b15449801#2-2-oxoethyl-benzoic-acid-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15449801?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15449801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15449801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

